Cas no 1805326-50-4 (2-(Difluoromethyl)-4-methoxypyridine-3-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-4-methoxypyridine-3-carboxaldehyde
• CAS No: 1805326-50-4
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4847833
• Update Time: 2025-11-01

2-(Difluoromethyl)-4-methoxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-methoxypyridine-3-carboxaldehyde

• Inchi： 1S/C8H7F2NO2/c1-13-6-2-3-11-7(8(9)10)5(6)4-12/h2-4,8H,1H3
• InChI Key： LEPDNQNQKDIKIQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=C(C=CN=1)OC)F

Computed Properties

• Exact Mass: 187.044
• Monoisotopic Mass: 187.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 39.2

Additional information on 2-(Difluoromethyl)-4-methoxypyridine-3-carboxaldehyde

Recent Advances in the Application of 2-(Difluoromethyl)-4-methoxypyridine-3-carboxaldehyde (CAS: 1805326-50-4) in Chemical Biology and Pharmaceutical Research

2-(Difluoromethyl)-4-methoxypyridine-3-carboxaldehyde (CAS: 1805326-50-4) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its difluoromethyl and methoxy functional groups, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

One of the most notable applications of 2-(Difluoromethyl)-4-methoxypyridine-3-carboxaldehyde is its use in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of potent inhibitors for kinase enzymes, which are often implicated in cancer progression. The difluoromethyl group in particular was found to enhance the binding affinity and metabolic stability of the resulting inhibitors, making them promising candidates for further preclinical evaluation.

In addition to its role in drug discovery, this compound has also been explored as a reagent in chemical biology studies. Researchers have utilized its aldehyde functionality to create covalent probes for protein labeling and target identification. A recent publication in ACS Chemical Biology detailed the use of 2-(Difluoromethyl)-4-methoxypyridine-3-carboxaldehyde in the development of activity-based probes (ABPs) for studying enzyme activity in live cells. The probes exhibited high selectivity and sensitivity, enabling real-time monitoring of enzymatic processes.

The synthetic accessibility of 2-(Difluoromethyl)-4-methoxypyridine-3-carboxaldehyde has further contributed to its widespread adoption in pharmaceutical research. Several synthetic routes have been optimized to produce this compound with high yield and purity, as reported in a 2022 article in Organic Process Research & Development. These advancements have facilitated its use in large-scale drug discovery campaigns and high-throughput screening assays.

Looking ahead, the unique chemical properties of 2-(Difluoromethyl)-4-methoxypyridine-3-carboxaldehyde position it as a valuable tool for future research. Ongoing studies are investigating its potential in the development of next-generation therapeutics, including targeted protein degraders and covalent inhibitors. As the field of chemical biology continues to evolve, this compound is expected to play an increasingly important role in bridging the gap between chemical synthesis and biological application.